Cas no 2230802-62-5 (1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride)

• Product Name: 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride
• CAS No: 2230802-62-5
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD31667126
• CID: 5194260
• PubChem ID: 137965723
• Update Time: 2025-06-14

1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride
• 3-Furanethanamine, a-ethynyltetrahydro-, hydrochloride (1:1)
• 1-(oxolan-3-yl)but-3-yn-2-amine;hydrochloride
• Z3276356294

• MDL： MFCD31667126
• Inchi： 1S/C8H13NO.ClH/c1-2-8(9)5-7-3-4-10-6-7;/h1,7-8H,3-6,9H2;1H
• InChI Key： NWUUENGRYGMUMC-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)CC(C#C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 35.2

Additional information on 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride

Recent Advances in the Study of 1-(Oxolan-3-yl)but-3-yn-2-amine Hydrochloride (CAS: 2230802-62-5)

1-(Oxolan-3-yl)but-3-yn-2-amine hydrochloride (CAS: 2230802-62-5) is a chemically synthesized compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including an oxolane (tetrahydrofuran) ring and an alkyne-functionalized amine, has shown promising potential in various biomedical applications. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, making it a subject of significant interest among researchers.

The synthesis of 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride involves multi-step organic reactions, with a key emphasis on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, facilitating further exploration of its biological activities. Researchers have employed techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structural integrity and purity, ensuring reliable results in subsequent studies.

Pharmacological investigations have revealed that 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride exhibits notable activity in modulating specific biological pathways. Preliminary in vitro studies suggest its potential as a modulator of neurotransmitter systems, particularly those involving amine receptors. This has sparked interest in its application for neurological disorders, although further in vivo studies are required to validate these findings. Additionally, its alkyne moiety presents opportunities for click chemistry applications, enabling its use as a molecular probe in chemical biology research.

Recent publications have also explored the compound's potential in drug discovery, particularly as a scaffold for the development of novel therapeutics. Its structural versatility allows for derivatization, which can be tailored to target specific proteins or enzymes. For instance, derivatives of 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride have been screened against various disease-relevant targets, showing moderate to high binding affinities in some cases. These findings highlight its potential as a lead compound in the design of new drugs.

Despite these promising developments, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is focused on addressing these gaps, with studies underway to evaluate its toxicity, bioavailability, and metabolic stability. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area, paving the way for potential clinical applications.

In conclusion, 1-(oxolan-3-yl)but-3-yn-2-amine hydrochloride (CAS: 2230802-62-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As synthetic methodologies and pharmacological studies advance, this compound may soon find applications in both basic research and therapeutic development, contributing to the broader field of biomedical sciences.